3-[(3-Nitropyridin-4-yl)amino]propane-1,2-diol

• CAS No.: 105630-60-2
• Molecular Formula: C8H11N3O4
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 3-[(3-nitropyridin-4-yl)amino]propane-1,2-diol
• InChI: InChI=1S/C8H11N3O4/c12-5-6(13)3-10-7-1-2-9-4-8(7)11(14)15/h1-2,4,6,12-13H,3,5H2,(H,9,10)
• InChI Key: ZBMXENJZCHZZLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1NCC(CO)O)[N+](=O)[O-]

Description

3-[(3-Nitropyridin-4-yl)amino]propane-1,2-diol is a useful research compound. Its molecular formula is C8H11N3O4 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitropyridine (1.1 g, 6.94 mmol) and 3-amino-1,2-propanediol (1.22 g, 13.4 mmol) in isopropanol (50 ml) was stirred at 20°-25° C. for 20 hours and then concentrated under reduced pressure. Flash chromatography of the residue over silica gel and elution with 10% MeOH-90% CHCl3 gave pure 4-(2,3-dihydroxy-1-propylamino)-3-nitropyridine (500 mg, 33.8%). An analytically pure sample, m.p. 131°-35° C., was obtained upon recrystallization from MeOH-EtOAc-hexane.